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Compound of Interest

Compound Name:
2-Hydroxy-N-(2-

hydroxyethyl)propanamide

Cat. No.: B1220602 Get Quote

Introduction
N-(2-Hydroxyethyl)lactamide, also known as Lactamide MEA, is a versatile ingredient in the

field of cosmetic science, primarily recognized for its roles as a humectant, skin conditioning

agent, hair conditioning agent, and antistatic agent.[1][2] Its chemical structure, derived from

lactic acid and monoethanolamine, imparts properties that are beneficial for maintaining skin

and hair hydration and overall health. This document provides detailed application notes and

experimental protocols for researchers, scientists, and drug development professionals

interested in evaluating the efficacy and mechanisms of N-(2-Hydroxyethyl)lactamide in

cosmetic formulations.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-(2-Hydroxyethyl)lactamide is

presented in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1220602?utm_src=pdf-interest
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6196257.htm
https://pubchem.ncbi.nlm.nih.gov/compound/95457
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 5422-34-4 [3]

Molecular Formula C5H11NO3 [1][4]

Molecular Weight 133.15 g/mol [1][2][4]

Appearance Viscous, brownish liquid [1][4]

Synonyms

Lactamide MEA, N-(β-

Hydroxyethyl)lactamide, 2-

Hydroxy-N-(2-

hydroxyethyl)propanamide

[3][5]

Functions in Cosmetics

Humectant, Antistatic, Hair

Conditioning, Skin

Conditioning

[1][2]

Application Notes
N-(2-Hydroxyethyl)lactamide is a valuable ingredient in a variety of cosmetic and personal care

products due to its multifunctional properties.

Humectant for Skin Moisturization
As a humectant, N-(2-Hydroxyethyl)lactamide attracts and binds water to the stratum corneum,

the outermost layer of the skin. This property helps to increase the water content of the skin,

leading to improved hydration, reduced dryness and flaking, and a more supple skin feel. Its

mechanism is based on the presence of hydroxyl groups in its structure which can form

hydrogen bonds with water molecules.

Skin Conditioning Agent
Beyond its humectant properties, N-(2-Hydroxyethyl)lactamide also acts as a skin conditioning

agent. It can help to improve the overall appearance and feel of the skin by providing a smooth

and soft texture. It is often incorporated into lotions, creams, and serums to enhance their

moisturizing and sensory characteristics.
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Hair Conditioning and Antistatic Agent
In hair care formulations, N-(2-Hydroxyethyl)lactamide serves as a conditioning agent that

improves hair manageability, reduces static electricity, and enhances shine.[2] By forming a thin

film on the hair shaft, it helps to smooth the cuticle, reducing friction between hair strands and

preventing the build-up of static charge. This results in hair that is easier to comb and style.

Experimental Protocols
The following are detailed protocols for key experiments to evaluate the efficacy of N-(2-

Hydroxyethyl)lactamide in cosmetic science research.

Protocol 1: Evaluation of Humectancy using an In Vitro
Hygroscopicity Assay
Objective: To determine the water-absorption capacity of N-(2-Hydroxyethyl)lactamide

compared to a known humectant (e.g., Glycerin) and a negative control.

Materials:

N-(2-Hydroxyethyl)lactamide

Glycerin (positive control)

Deionized water

Desiccator with a saturated solution of a specific salt to maintain a constant relative humidity

(e.g., potassium chloride for ~84% RH)

Analytical balance

Petri dishes

Methodology:

Accurately weigh 1.0 g of N-(2-Hydroxyethyl)lactamide into a pre-weighed Petri dish.
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Prepare identical samples with 1.0 g of glycerin and an empty Petri dish as a negative

control.

Place the open Petri dishes in a desiccator containing a saturated salt solution to maintain a

constant relative humidity at room temperature.

Record the weight of each sample at predetermined time intervals (e.g., 1, 2, 4, 8, 24, and

48 hours).

Calculate the percentage of water absorbed by each sample at each time point using the

following formula: % Water Absorption = [(Wt - W0) / W0] * 100 where Wt is the weight of the

sample at time t and W0 is the initial weight of the sample.

Plot the percentage of water absorption against time for each sample.

Expected Outcome: N-(2-Hydroxyethyl)lactamide is expected to show a significant increase in

weight over time due to water absorption, indicating its hygroscopic nature. A comparison with

glycerin will provide a relative measure of its humectant efficacy.

Protocol 2: Assessment of Skin Moisturization using
Corneometry
Objective: To evaluate the short-term and long-term skin hydration effects of a cosmetic

formulation containing N-(2-Hydroxyethyl)lactamide on human volunteers.

Materials:

Base formulation (cream or lotion) without N-(2-Hydroxyethyl)lactamide.

Test formulation containing a specified concentration of N-(2-Hydroxyethyl)lactamide (e.g., 2-

5%).

Positive control formulation (e.g., containing glycerin).

Corneometer® (or similar device for measuring skin surface capacitance).

Human volunteers (with informed consent).
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Methodology:

Recruit a panel of volunteers with dry to normal skin types.

Acclimatize the volunteers to the controlled environmental conditions (temperature and

humidity) for at least 30 minutes before measurements.

Define test areas on the volar forearm of each volunteer.

Measure the baseline skin hydration of each test area using the Corneometer®.

Apply a standardized amount of the base, test, and positive control formulations to the

assigned test areas.

Take Corneometer® measurements at specified time points after application (e.g., 30

minutes, 1, 2, 4, and 8 hours for short-term effects, and after 1, 2, and 4 weeks of daily use

for long-term effects).

Calculate the change in skin hydration from baseline for each formulation at each time point.

Perform statistical analysis to determine the significance of the hydration effects of the test

formulation compared to the base and positive control.

Expected Outcome: The formulation containing N-(2-Hydroxyethyl)lactamide is expected to

show a statistically significant increase in skin hydration compared to the base formulation,

demonstrating its efficacy as a moisturizing agent.

Data Presentation
The following tables provide a template for summarizing quantitative data from the proposed

experiments.

Table 1: In Vitro Hygroscopicity Data
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Time (hours)
% Water
Absorption
(Negative Control)

% Water
Absorption (N-(2-
Hydroxyethyl)lacta
mide)

% Water
Absorption
(Glycerin)

1

2

4

8

24

48

Table 2: In Vivo Skin Hydration Data (Corneometer Units)

Time
Point

Baseline 30 min 1 hr 2 hr 4 hr 8 hr

Base

Formulatio

n

Test

Formulatio

n (with N-

(2-

Hydroxyeth

yl)lactamid

e)

Positive

Control

Formulatio

n
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Visualization of Experimental Workflow
The following diagrams illustrate the workflows for the described experimental protocols.

Sample Preparation

Incubation Measurement Data Analysis

Weigh 1g of N-(2-Hydroxyethyl)lactamide

Place samples in desiccator
(Constant Relative Humidity)Weigh 1g of Glycerin (Control)

Prepare empty Petri dish (Negative Control)

Record weight at
0, 1, 2, 4, 8, 24, 48 hours Calculate % Water Absorption Plot % Water Absorption vs. Time

Click to download full resolution via product page

Caption: Workflow for In Vitro Hygroscopicity Assay.

Pre-Application Application

Post-Application Measurement

Data Analysis

Recruit Volunteers Acclimatize Volunteers Measure Baseline Hydration
(Corneometer)

Apply Formulations
(Base, Test, Control)

Measure Hydration
(Short-term: 0.5, 1, 2, 4, 8 hrs)

Measure Hydration
(Long-term: 1, 2, 4 weeks)

Calculate Change in Hydration Statistical Analysis
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Caption: Workflow for In Vivo Skin Moisturization Assessment.
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Safety Considerations
The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that Lactamide MEA is

safe in the present practices of use and concentration described in their safety assessment

when formulated to be non-irritating.[2] It is important to note that these ingredients should not

be used in cosmetic products in which N-nitroso compounds may be formed.[2] Standard

laboratory safety protocols should be followed when handling N-(2-Hydroxyethyl)lactamide,

including the use of personal protective equipment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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